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Introduction

2-(Piperidin-3-yl)acetic acid hydrochloride is a heterocyclic compound belonging to the
piperidine class of molecules. Piperidine and its derivatives are significant scaffolds in
medicinal chemistry, appearing in the structure of numerous pharmaceuticals. This document
provides a comprehensive overview of the core physicochemical properties of 2-(Piperidin-3-
yl)acetic acid hydrochloride, outlines detailed experimental protocols for their determination,
and explores its potential biological activity through an examination of relevant signaling
pathways. All quantitative data are presented in clear, tabular formats for ease of reference and

comparison.

Physicochemical Properties

The physicochemical properties of a compound are critical in drug discovery and development,
influencing its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its
formulation characteristics. The following tables summarize the key physicochemical identifiers
and computed properties for 2-(Piperidin-3-yl)acetic acid hydrochloride.[1] Experimental
data for the melting point, solubility, pKa, and logP were not available in the public domain at
the time of this writing.
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Table 1: Chemical Identification of 2-(Piperidin-3-yl)acetic acid hydrochloride

Identifier Value

IUPAC Name 2-(piperidin-3-yl)acetic acid;hydrochloride[1]
CAS Number 71985-81-4[1]

Molecular Formula C7H14CINO2[1]

Molecular Weight 179.64 g/mol [1]

Canonical SMILES C1CC(CNC1)CC(=0)0.Cl

InChl Key IMUCGEDHTPKPBM-UHFFFAQYSA-N

Table 2: Computed Physicochemical Properties of 2-(Piperidin-3-yl)acetic acid
hydrochloride

Property Value Source
Topological Polar Surface Area  49.3 A2 PubChem
Hydrogen Bond Donor Count 3 PubChem
Hydrogen Bond Acceptor

Count 2 PubChem
Rotatable Bond Count 2 PubChem
Complexity 125 PubChem
Formal Charge 0 PubChem

Experimental Protocols

Accurate determination of physicochemical properties is fundamental to drug development. The
following sections detail the standard experimental methodologies for measuring key
parameters of a compound like 2-(Piperidin-3-yl)acetic acid hydrochloride.

Melting Point Determination
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The melting point is a crucial indicator of a substance's purity.
Methodology:

Sample Preparation: A small, dry sample of 2-(Piperidin-3-yl)acetic acid hydrochloride is

finely powdered and packed into a capillary tube to a height of 2-3 mm.
 Instrumentation: A calibrated digital melting point apparatus is used.

o Measurement: The capillary tube is placed in the heating block of the apparatus. The
temperature is raised at a steady rate (e.g., 1-2 °C per minute) near the expected melting
point.

o Observation: The temperature range from the appearance of the first liquid droplet to the
complete liquefaction of the sample is recorded as the melting range. For a pure substance,
this range is typically narrow.
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Sample Preparation Measurement Result
Powder Sample Pack Capillary Tube Place in Apparatus Heat at Controlled Rate Observe Melting Record Temperature Range Melting Point
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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